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Compound of Interest

Compound Name: 1,1,2-Tribromopropane

Cat. No.: B079776 Get Quote

Technical Support Center: 1,1,2-
Tribromopropane
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the safe handling and storage of 1,1,2-Tribromopropane. The information is

intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide & FAQs
This section addresses specific issues that users might encounter during their experiments with

1,1,2-Tribromopropane.

Q1: I accidentally spilled a small amount of 1,1,2-Tribromopropane on my lab bench. What

should I do?

A1: For a small spill, you should first ensure the area is well-ventilated. Then, absorb the spill

with an inert material such as vermiculite, sand, or earth. Place the absorbed material into a

suitable, sealed container for disposal. Do not let the product enter drains, other waterways, or

soil. After cleaning the spill, wash your hands thoroughly.

Q2: I think I may have inhaled some vapors of 1,1,2-Tribromopropane and feel dizzy. What is

the appropriate first aid response?
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A2: Immediately move to an area with fresh air. If you are not breathing, have a trained person

administer artificial respiration. If breathing is difficult, provide oxygen. It is crucial to obtain

medical aid promptly.

Q3: What are the symptoms of skin or eye exposure to 1,1,2-Tribromopropane?

A3: Skin contact may lead to irritation, which can be characterized by itching, scaling,

reddening, or blistering.[1] Eye contact can cause redness, pain, and potentially severe eye

damage.[1]

Q4: What should I do if 1,1,2-Tribromopropane comes into contact with my skin or eyes?

A4: For skin contact, immediately wash the affected area with plenty of soap and water.[1] If

skin irritation occurs, seek medical advice.[1] For eye contact, rinse cautiously with water for

several minutes. If you wear contact lenses, remove them if it is easy to do so and continue

rinsing. If eye irritation persists, get medical advice or attention.[1]

Q5: Can I store 1,1,2-Tribromopropane in a general chemical cabinet?

A5: It is recommended to store 1,1,2-Tribromopropane in a tightly-closed container in a cool,

dry, and well-ventilated area.[1] It should be stored away from incompatible substances and

sources of ignition.[1] The storage area should be locked up.[1]

Q6: What personal protective equipment (PPE) is required when handling 1,1,2-
Tribromopropane?

A6: When handling this chemical, you should wear protective gloves, protective clothing, and

eye/face protection.[1] Use only outdoors or in a well-ventilated area to avoid breathing dust,

fumes, gas, mist, vapors, or spray.[1]

Quantitative Data Summary
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Property Value

CAS Number 14602-62-1

Purity 98%

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Experimental Protocols
Protocol for Handling and Use

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet.

Work in a well-ventilated area, such as a chemical fume hood.

Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves,

a lab coat, and chemical safety goggles.

Dispensing: When transferring the liquid, do so carefully to avoid splashing. Use a properly

calibrated pipette or a graduated cylinder.

Heating: If heating is required, use a water bath or a heating mantle. Avoid open flames.

Post-Handling: After handling, wash your hands thoroughly with soap and water.

Protocol for Spill Cleanup
Evacuation: If the spill is large, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated to disperse vapors.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the liquid.

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of the waste container according to your institution's hazardous waste

disposal procedures.

Safe Handling and Storage Workflow

Receiving 1,1,2-Tribromopropane

Store in a cool, dry, well-ventilated area in a tightly sealed container. Store locked up.

Handle in a well-ventilated area with appropriate PPE (gloves, goggles, lab coat).

Use in Experiment

Spill Occurs

Dispose of as hazardous waste according to regulations.

Follow Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 1,1,2-Tribromopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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